2-(4-{4-[(1-phenylethyl)amino]-2-quinazolinyl}-1-piperazinyl)ethanol

• IUPAC Name: 2-[4-[4-(1-phenylethylamino)quinazolin-2-yl]piperazin-1-yl]ethanol
• InChI: InChI=1S/C22H27N5O/c1-17(18-7-3-2-4-8-18)23-21-19-9-5-6-10-20(19)24-22(25-21)27-13-11-26(12-14-27)15-16-28/h2-10,17,28H,11-16H2,1H3,(H,23,24,25)
• InChI Key: IRFLIWQODBUWBU-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC2=NC(=NC3=CC=CC=C32)N4CCN(CC4)CCO
• Molecular Formula: C22H27N5O
• Molecular Weight: 377.5 g/mol

Description

2-(4-{4-[(1-phenylethyl)amino]-2-quinazolinyl}-1-piperazinyl)ethanol, also known as PEAQ, is a chemical compound with potential applications in scientific research. This compound is of interest due to its unique structure and potential for use in various biological assays.

Mechanism of Action

2-(4-{4-[(1-phenylethyl)amino]-2-quinazolinyl}-1-piperazinyl)ethanol is believed to act as a modulator of certain receptors and transporters in the brain. It has been shown to bind to the dopamine transporter and the sigma-1 receptor, which are involved in the regulation of dopamine release and neuronal signaling. 2-(4-{4-[(1-phenylethyl)amino]-2-quinazolinyl}-1-piperazinyl)ethanol may also interact with other receptors and transporters, although further research is needed to fully understand its mechanism of action.
Biochemical and Physiological Effects:
2-(4-{4-[(1-phenylethyl)amino]-2-quinazolinyl}-1-piperazinyl)ethanol has been shown to have various biochemical and physiological effects. It has been shown to increase dopamine release in the brain and may have potential as a treatment for certain neurological disorders. 2-(4-{4-[(1-phenylethyl)amino]-2-quinazolinyl}-1-piperazinyl)ethanol has also been shown to have anxiolytic effects and may be useful in the treatment of anxiety disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-{4-[(1-phenylethyl)amino]-2-quinazolinyl}-1-piperazinyl)ethanol in lab experiments is its unique structure, which allows for specific binding to certain receptors and transporters. 2-(4-{4-[(1-phenylethyl)amino]-2-quinazolinyl}-1-piperazinyl)ethanol can also be easily synthesized in the lab, making it a cost-effective tool for research. However, one limitation of 2-(4-{4-[(1-phenylethyl)amino]-2-quinazolinyl}-1-piperazinyl)ethanol is its potential for off-target effects, which can complicate data interpretation.

Future Directions

There are many potential future directions for 2-(4-{4-[(1-phenylethyl)amino]-2-quinazolinyl}-1-piperazinyl)ethanol research. One area of interest is the development of 2-(4-{4-[(1-phenylethyl)amino]-2-quinazolinyl}-1-piperazinyl)ethanol derivatives with improved specificity and potency. 2-(4-{4-[(1-phenylethyl)amino]-2-quinazolinyl}-1-piperazinyl)ethanol may also have potential as a therapeutic agent for certain neurological disorders, although further research is needed to fully understand its potential in this area. Additionally, 2-(4-{4-[(1-phenylethyl)amino]-2-quinazolinyl}-1-piperazinyl)ethanol could be used as a tool for the study of protein-protein interactions and as a tool for drug discovery.

Scientific Research Applications

2-(4-{4-[(1-phenylethyl)amino]-2-quinazolinyl}-1-piperazinyl)ethanol has been used in various scientific research studies due to its potential as a biological probe. This compound has been shown to bind to certain receptors and transporters in the brain and can be used as a tool to study their function. 2-(4-{4-[(1-phenylethyl)amino]-2-quinazolinyl}-1-piperazinyl)ethanol has also been used in studies of protein-protein interactions and as a tool for drug discovery.